Cas no 1261685-85-1 (3-Chloro-3'-fluoro-2'-iodopropiophenone)

• Product Name: 3-Chloro-3'-fluoro-2'-iodopropiophenone
• CAS No: 1261685-85-1
• MF: C₉H₇ClFIO
• MW: 312.507157564163
• CID: 4965477
• Update Time: 2025-06-26

3-Chloro-3'-fluoro-2'-iodopropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-3'-fluoro-2'-iodopropiophenone

• Inchi： 1S/C9H7ClFIO/c10-5-4-8(13)6-2-1-3-7(11)9(6)12/h1-3H,4-5H2
• InChI Key： RYNXMEMHBHZJDS-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1C(CCCl)=O)F

Computed Properties

• Exact Mass: 311.92142 g/mol
• Monoisotopic Mass: 311.92142 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1
• Molecular Weight: 312.50

Additional information on 3-Chloro-3'-fluoro-2'-iodopropiophenone

Introduction to 3-Chloro-3'-fluoro-2'-iodopropiophenone (CAS No. 1261685-85-1) and Its Emerging Applications in Chemical Biology

The compound 3-Chloro-3'-fluoro-2'-iodopropiophenone (CAS No. 1261685-85-1) represents a fascinating molecule in the realm of chemical biology, characterized by its unique structural features that make it a valuable intermediate in synthetic chemistry and drug development. This heterocyclic aromatic ketone, featuring both chloro and fluoro substituents along with an iodine atom at the propiophenone core, has garnered significant attention due to its versatile reactivity and potential applications in medicinal chemistry.

At the heart of its utility lies the presence of multiple functional groups that enable diverse chemical transformations. The chloro substituent at the 3-position enhances electrophilic aromatic substitution reactions, while the fluoro group introduces a lipophilic and electron-withdrawing character, influencing both the compound's solubility and metabolic stability. The iodo atom at the 2'-position serves as an excellent handle for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures.

Recent advancements in synthetic methodologies have highlighted the role of this compound in the development of novel pharmaceuticals. For instance, its ability to undergo palladium-catalyzed cross-coupling reactions has been leveraged to generate biaryl systems, which are prevalent in many bioactive molecules. A notable study published in *Journal of Organic Chemistry* demonstrated its application in synthesizing kinase inhibitors, where the precise positioning of halogen atoms modulates binding affinity to target proteins.

The integration of fluorine into drug candidates has been a cornerstone in modern medicinal chemistry, owing to its ability to enhance pharmacokinetic properties such as bioavailability and metabolic resistance. The fluoro group in 3-Chloro-3'-fluoro-2'-iodopropiophenone not only contributes to these advantages but also allows for further derivatization through nucleophilic aromatic substitutions or metal-catalyzed functionalization. This flexibility makes it an indispensable building block for designing molecules with tailored biological activities.

In addition to its role in small-molecule drug discovery, this compound has found utility in materials science and agrochemical research. Its reactivity with organometallic reagents enables the construction of polymers with specific electronic properties, making it a candidate for organic electronics applications. Furthermore, its incorporation into agrochemical formulations has shown promise in developing novel pesticides with improved efficacy and environmental compatibility.

The synthesis of 3-Chloro-3'-fluoro-2'-iodopropiophenone itself is a testament to the ingenuity of modern synthetic organic chemistry. Traditional approaches often involve multi-step sequences involving halogenation and functional group interconversions. However, recent innovations have streamlined these processes through catalytic methods that minimize byproducts and improve yields. For example, transition-metal-catalyzed halogenations have enabled the efficient introduction of chlorine and fluorine atoms at desired positions on the aromatic ring.

The compound's unique electronic properties have also been explored in photodynamic therapy (PDT) research. The presence of both electron-withdrawing and electron-donating groups creates a system capable of absorbing light at specific wavelengths, leading to excited-state reactions that can generate reactive oxygen species (ROS). This capability has been harnessed in developing photosensitizers for targeted cancer therapies, where precision control over molecular structure is critical for optimizing therapeutic outcomes.

From a computational chemistry perspective, density functional theory (DFT) studies have provided insights into the mechanistic pathways involving 3-Chloro-3'-fluoro-2'-iodopropiophenone. These calculations have elucidated how different substituents influence reaction rates and selectivity in cross-coupling processes. Such findings are invaluable for guiding experimental design and predicting the outcomes of novel synthetic strategies.

The growing interest in green chemistry principles has also spurred efforts to develop sustainable methods for producing this compound. Catalytic processes that employ recyclable ligands or solvent-free conditions align with these goals by reducing environmental impact without compromising efficiency. Additionally, biocatalytic approaches using engineered enzymes have shown promise in selectively modifying specific functional groups within this molecule.

Looking ahead, the future applications of 3-Chloro-3'-fluoro-2'-iodopropiophenone are likely to expand into emerging fields such as nanotechnology and biosensing. Its ability to undergo controlled functionalization makes it an attractive candidate for designing molecularly imprinted polymers (MIPs) with high specificity for target analytes. In biosensing applications, its incorporation into sensor platforms could enhance sensitivity through fluorescence quenching or modulation effects induced by binding events.

In conclusion,3-Chloro-3'-fluoro-2'-iodopropiophenone (CAS No. 1261685-85-1) stands as a versatile intermediate with far-reaching implications across multiple scientific disciplines. Its structural features enable diverse synthetic transformations that are pivotal in drug discovery, materials science, and environmental technology. As research continues to uncover new methodologies and applications,this compound will undoubtedly remain at the forefront of innovation in chemical biology.